N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide

• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H24ClN3O3/c1-15-13-19(7-8-20(15)22)28-14-21(27)23-17-3-5-18(6-4-17)25-11-9-24(10-12-25)16(2)26/h3-8,13H,9-12,14H2,1-2H3,(H,23,27)
• InChI Key: KFODSLIRGOBIHM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C)Cl

Description

N-[4-(4-acetylpiperazin-1-yl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide, commonly known as ACPCA, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. ACPCA is a small molecule that has been synthesized using various methods and has been shown to have significant biochemical and physiological effects.

Scientific Research Applications

ACPCA has been shown to have several potential applications in scientific research. One of the most promising applications is in the field of neuroscience, where it has been used as a selective antagonist for the metabotropic glutamate receptor subtype 1 (mGluR1). ACPCA has also been shown to have potential applications in the treatment of various neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

ACPCA acts as a selective antagonist for the mGluR1 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. By blocking the activity of this receptor, ACPCA can modulate the release of neurotransmitters such as glutamate, which is involved in various physiological processes.
Biochemical and Physiological Effects:
ACPCA has been shown to have significant biochemical and physiological effects. In animal studies, it has been shown to improve motor function, reduce inflammation, and protect against neuronal damage. ACPCA has also been shown to modulate the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K) pathway.

Advantages and Limitations for Lab Experiments

ACPCA has several advantages for lab experiments, including its high potency and selectivity for the mGluR1 receptor. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ACPCA. One promising direction is to investigate its potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential as a therapeutic agent for other diseases such as cancer. Additionally, further studies are needed to understand the mechanism of action of ACPCA and its effects on various signaling pathways.

Synthesis Methods

ACPCA can be synthesized using various methods, including the reaction of 4-(4-acetylpiperazin-1-yl)aniline with 2-(4-chloro-3-methylphenoxy)acetyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 4-(4-acetylpiperazin-1-yl)aniline with 2-(4-chloro-3-methylphenoxy)acetic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide. Both methods result in the formation of ACPCA as a white crystalline solid.